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Compound of Interest

Compound Name: Ternidazole-d6hydrochloride

Cat. No.: B583655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ternidazole-d6 hydrochloride, a deuterated analog of the antiprotozoal agent
Ternidazole. This document is intended to serve as a valuable resource for researchers and
professionals engaged in drug development, metabolism studies, and analytical method
development.

Core Chemical and Physical Properties

Ternidazole-d6 hydrochloride is a stable isotope-labeled version of Ternidazole hydrochloride,
primarily utilized as an internal standard in pharmacokinetic and metabolic studies to ensure
accurate quantification. The deuteration is typically on the propanol side chain.

General Information
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Property

Value Citation

Chemical Name

2-Methyl-5-nitro-1H-imidazole-
1-propanol-d6 Hydrochloride

1-(3-Hydroxypropyl-d6)-2-

Synonyms methyl-5-nitroimidazole
Hydrochloride
CAS Number 1346599-62-9

Free Base CAS

1346746-61-9

Unlabeled HCI CAS

70028-95-4 [1]

Physical Properties

Quantitative physical data for Ternidazole-d6 hydrochloride is not extensively published. The
following table includes data for the unlabeled hydrochloride salt where available, which is

expected to be a close approximation.
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Property Value Notes Citation
Off-White to Pale Based on data for
Appearance _ " [2]
Yellow Solid Tinidazole.
Data for the non-
deuterated parent
Not available for d6 compound. The
Melting Point form. 118-120 °C melting point of [2][3]
(Ternidazole) Tinidazole, a related
compound, is 127-128
°C.
Boiling Point Not available
Sonication may be
DMSO: 250 mg/mL required. Also soluble
Solubility (1127.96 mM) (for in formulations of [415]
Ternidazole HCI) PEG300, Tween-80,
and saline.
Chemical Properties
Property Value Citation
Molecular Formula C7HesDsCIN303
Molecular Weight 227.68 g/mol
Purity >98% (by HPLC) [4]
Store at -20°C, keep away
Storage _ [4][5]
from moisture.
Stable for = 2 years at -20°C.
N Stock solutions are stable for 6
Stability [4][6]

months at -80°C or 1 month at
-20°C.

Mechanism of Action

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB2674744_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2674744_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tinidazole
https://molnova.com/en/ProductsThr/Ternidazole%20hydrochloride.html
https://www.targetmol.com/compound/ternidazole_hydrochloride
https://molnova.com/en/ProductsThr/Ternidazole%20hydrochloride.html
https://molnova.com/en/ProductsThr/Ternidazole%20hydrochloride.html
https://www.targetmol.com/compound/ternidazole_hydrochloride
https://molnova.com/en/ProductsThr/Ternidazole%20hydrochloride.html
https://www.medchemexpress.com/ternidazole-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Ternidazole, the parent compound of Ternidazole-d6 hydrochloride, is a 5-nitroimidazole
antibiotic. Its mechanism of action is characteristic of this class of drugs, which are effective

against anaerobic bacteria and protozoa.
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Mechanism of action for Ternidazole.

Experimental Protocols

Detailed experimental protocols for Ternidazole-d6 hydrochloride are not readily available in the
public domain. However, the following sections outline standard methodologies for the analysis
of the parent compound and related nitroimidazoles, which can be adapted for the deuterated

analog.

High-Performance Liquid Chromatography (HPLC)
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HPLC is a common technique for the quantification of Ternidazole and related compounds in
various matrices.

Objective: To determine the purity of a Ternidazole sample or its concentration in a formulation.
Instrumentation and Conditions (Representative):
o HPLC System: A standard HPLC system with a UV-Vis detector is suitable.

e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size) is
commonly used.

» Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g.,
methanol or acetonitrile) is typical. The exact ratio should be optimized.

o Flow Rate: Approximately 1.0 mL/min.

o Detection Wavelength: Around 317 nm, which is the Amax for Tinidazole in a phosphate
buffer.[1]

* Injection Volume: 10-20 pL.

Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).
Sample Preparation:

o Standard Solution: Accurately weigh a known amount of Ternidazole reference standard and
dissolve it in the mobile phase to prepare a stock solution. Further dilute to create a series of
calibration standards.

o Sample Solution: Dissolve the sample containing Ternidazole in the mobile phase. If it is a
solid dosage form, it may require powdering, dissolution, sonication, and filtration.

Procedure:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

« Inject the standard solutions to generate a calibration curve.
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« Inject the sample solution.

e The concentration of Ternidazole in the sample is determined by comparing its peak area to
the calibration curve.

Sample Preparation
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& Analysis
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A typical HPLC workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of

Ternidazole-d6 hydrochloride.
Objective: To confirm the chemical structure and the location of deuterium labeling.

Instrumentation and Conditions (General):
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e Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) is a common solvent for similar
compounds.

e Internal Standard: Tetramethylsilane (TMS) is typically used for referencing *H and 13C
spectra.

Procedure:

» Dissolve a small amount of the Ternidazole-d6 hydrochloride sample in the chosen
deuterated solvent.

e Acquire 'H NMR and 13C NMR spectra.

o For detailed structural confirmation, 2D NMR experiments such as COSY, HSQC, and HMBC
can be performed.

e The absence of proton signals at the expected positions in the *H NMR spectrum and the
corresponding changes in the 33C NMR spectrum would confirm the deuterium labeling.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule, which is crucial for confirming its identity.

Objective: To confirm the molecular weight and isotopic enrichment of Ternidazole-d6
hydrochloride.

Instrumentation and Conditions (Representative):

o Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is
preferred for accurate mass measurements.

« lonization Source: Electrospray ionization (ESI) is a common choice for this type of
molecule.

e Mode: Positive ion mode is typically used.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile
with a small amount of formic acid).

 Infuse the sample directly into the mass spectrometer or introduce it via an LC system.

e Acquire the mass spectrum. The data will show the molecular ion peak corresponding to the
mass of the deuterated compound.

Safety and Handling

Based on the safety data sheets for Ternidazole and the related compound Tinidazole, the
following precautions should be observed:

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[7][8]

e Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols.[7][9]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term
storage, refrigeration at -20°C is recommended.[4][5]

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[7]

This guide provides a summary of the available technical information on Ternidazole-d6
hydrochloride. For specific applications, it is recommended to consult the certificate of analysis
provided by the supplier and to perform appropriate validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical and Chemical
Properties of Ternidazole-d6 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583655#physical-and-chemical-properties-of-
ternidazole-d6-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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